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Compound of Interest

Compound Name: Dichlofenthion

Cat. No.: B1670456

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the acute toxicity of dichlofenthion and other
selected organophosphate nematicides. The information is intended to assist researchers in
understanding the relative toxicity of these compounds through a summary of quantitative data
from experimental studies. Detailed methodologies for standard toxicity testing are also
provided to offer context to the presented data.

Mechanism of Action: Acetylcholinesterase
Inhibition

Organophosphate nematicides exert their toxic effects primarily through the inhibition of
acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1] AChE is responsible
for hydrolyzing the neurotransmitter acetylcholine (ACh) into choline and acetic acid, a process
essential for terminating nerve signals at cholinergic synapses.[2] By irreversibly
phosphorylating the serine hydroxyl group at the active site of AChE, organophosphates lead to
an accumulation of ACh in the synaptic cleft.[2] This accumulation results in the continuous

stimulation of muscarinic and nicotinic receptors, leading to neurotoxicity and, at sufficient
doses, systemic failure and death.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of the Acute Toxicity of
Dichlofenthion and Other Organophosphate Nematicides]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1670456#comparative-toxicity-of-
dichlofenthion-and-other-organophosphate-nematicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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